Cas no 116565-92-5 ([1,4]Dioxino[2,3-g]benzothiazole(9CI))
116565-92-5 structure
Product Name:[1,4]Dioxino[2,3-g]benzothiazole(9CI)
CAS No:116565-92-5
MF:C9H5NO2S
MW:191.206500768661
CID:131284
PubChem ID:57357373
Update Time:2025-04-19
[1,4]Dioxino[2,3-g]benzothiazole(9CI) Chemical and Physical Properties
Names and Identifiers
-
- [1,4]Dioxino[2,3-g]benzothiazole(9CI)
- [1,4]dioxino[2,3-g][1,3]benzothiazole
- 116565-92-5
- DTXSID70723653
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- Inchi: 1S/C9H5NO2S/c1-2-7-8(12-4-3-11-7)9-6(1)10-5-13-9/h1-5H
- InChI Key: MQUYHNNJRXUVGV-UHFFFAOYSA-N
- SMILES: S1C=NC2=CC=C3C(=C12)OC=CO3
Computed Properties
- Exact Mass: 191.00415
- Monoisotopic Mass: 191.00409958g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 59.6Ų
Experimental Properties
- PSA: 31.35
[1,4]Dioxino[2,3-g]benzothiazole(9CI) Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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